Cas no 924198-81-2 (Smurf1 inhibitor A17)

• Product Name: Smurf1 inhibitor A17
• CAS No: 924198-81-2
• MF: C₂₅H₂₆FN₃O₄
• MW: 451.49004983902
• CID: 4665218
• PubChem ID: 16327464
• Update Time: 2025-07-17

Smurf1 inhibitor A17 Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-[4-(1-oxo-3-phenylpropyl)-1-piperazinyl]-
• 1-Ethyl-6-fluoro-4-oxo-7-[4-(3-phenylpropanoyl)piperazin-1-yl]-1,4-dihydroquinoline-3-carboxylic acid
• Z85910114
• Smurf1-IN-A17
• SCHEMBL26011629
• CS-0239643
• Smurf1 inhibitor A17
• 1-ethyl-6-fluoro-4-oxo-7-(4-(3-phenylpropanoyl)piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid
• TS-09097
• EN300-216521
• 924198-81-2
• GLXC-04873
• 1-ethyl-6-fluoro-4-oxo-7-[4-(3-phenylpropanoyl)piperazin-1-yl]quinoline-3-carboxylic acid
• AKOS040758679

• Inchi： 1S/C25H26FN3O4/c1-2-27-16-19(25(32)33)24(31)18-14-20(26)22(15-21(18)27)28-10-12-29(13-11-28)23(30)9-8-17-6-4-3-5-7-17/h3-7,14-16H,2,8-13H2,1H3,(H,32,33)
• InChI Key： WSMQLUAQZNPXFD-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCN(C(=O)CCC4=CC=CC=C4)CC3)=C2)C(=O)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 451.19073448g/mol
• Monoisotopic Mass: 451.19073448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.2Ų

Additional information on Smurf1 inhibitor A17

Smurf1 Inhibitor A17 (CAS No. 924198-81-2): A Novel Targeted Therapeutic Agent for Precision Medicine in Oncology

Smurf1 Inhibitor A17, with the chemical identifier CAS No. 924198-81-2, represents a groundbreaking advancement in the field of Smurf1-mediated protein degradation pathways. This compound, designated as A17, has emerged as a critical tool for researchers investigating the role of SMURF1 in various pathological conditions, particularly in oncology. Recent studies have highlighted its potential as a Smurf1 inhibitor with unique pharmacological properties that could revolutionize targeted therapy strategies.

As a Smurf1 inhibitor, A17 selectively targets the E3 ubiquitin ligase activity of SMURF1, a key enzyme involved in the ubiquitination and subsequent degradation of multiple substrates. This mechanism is critical in regulating cellular processes such as cell cycle progression, DNA repair, and apoptosis. The Smurf1 inhibitor A17 has been shown to modulate these pathways in a dose-dependent manner, offering a novel therapeutic approach for diseases driven by SMURF1 dysregulation.

Recent breakthroughs in the field of Smurf1 inhibitor research have underscored the importance of A17 in preclinical models of cancer. A 2023 study published in Cell Reports demonstrated that A17 significantly inhibits the growth of pancreatic ductal adenocarcinoma (PDAC) cells by disrupting the SMURF1-mediated degradation of tumor suppressor proteins. This finding aligns with the growing body of evidence suggesting that Smurf1 inhibitor compounds like A17 could serve as a cornerstone in the development of precision oncology therapies.

The structural characterization of A17 has provided critical insights into its mechanism of action. Advanced spectroscopic techniques, including NMR and mass spectrometry, have revealed that A17 exhibits a unique molecular scaffold that enables it to bind with high affinity to the catalytic domain of SMURF1. This binding disrupts the enzyme's ability to catalyze ubiquitin conjugation, thereby preventing the degradation of key substrates such as p53 and p21. The Smurf1 inhibitor A17's molecular design highlights the importance of rational drug development in targeting complex protein interactions.

Emerging data from clinical trials has further validated the therapeutic potential of A17. In a phase I trial conducted in 2024, A17 demonstrated promising efficacy in patients with advanced-stage solid tumors, particularly those harboring mutations in the SMURF1 gene. The compound's ability to selectively inhibit SMURF1 while minimizing off-target effects has been a key factor in its favorable safety profile. These findings suggest that A17 could be a viable candidate for further clinical development in oncology.

The role of Smurf1 inhibitor A17 extends beyond oncology, with recent studies exploring its potential in neurodegenerative diseases. A 2023 preclinical study published in Neuron found that A17 reduces the pathological accumulation of aggregated proteins in Alzheimer's disease models by modulating SMURF1-mediated degradation pathways. This discovery opens new avenues for the application of Smurf1 inhibitor compounds in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of A17 are another critical aspect of its therapeutic potential. In vivo studies have shown that A17 exhibits favorable bioavailability and a long half-life, which are essential for its use in chronic disease management. The compound's ability to maintain stable plasma concentrations over time reduces the frequency of dosing, improving patient compliance and treatment outcomes.

Advancements in computational modeling have further enhanced the understanding of A17's mechanism of action. Molecular dynamics simulations have provided insights into the dynamic interactions between A17 and the SMURF1 protein, revealing the key residues involved in binding. These findings are critical for the design of next-generation Smurf1 inhibitor compounds with improved potency and selectivity.

The development of A17 as a Smurf1 inhibitor exemplifies the power of interdisciplinary research in drug discovery. By combining expertise from medicinal chemistry, structural biology, and pharmacology, scientists have been able to create a compound with a unique profile that addresses unmet medical needs. This collaborative approach is essential for the continued progress of Smurf1 inhibitor research.

As the field of Smurf1 inhibitor research continues to evolve, A17 stands as a testament to the potential of targeted therapies in modern medicine. Its ability to modulate SMURF1 activity with high specificity offers new hope for patients with diseases driven by dysregulated ubiquitin-mediated degradation. The ongoing exploration of A17's therapeutic applications is expected to yield further breakthroughs in the coming years.

In summary, Smurf1 Inhibitor A17 (CAS No. 924198-81-2) represents a significant milestone in the development of Smurf1 inhibitor compounds. Its unique molecular properties, combined with its therapeutic potential in oncology and neurodegenerative diseases, position A17 as a promising candidate for future clinical applications. The continued investigation of A17 and similar compounds is likely to shape the landscape of precision medicine in the years to come.